molecular formula C17H24N4O3 B5317302 N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea

N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea

Cat. No. B5317302
M. Wt: 332.4 g/mol
InChI Key: JXWAHHJBEYLJRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea is a compound that belongs to the class of diazepines. It has shown potential in various scientific research applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea is not fully understood. However, it is believed to work by binding to specific receptors in the brain, which leads to the inhibition of certain neurotransmitters. This, in turn, results in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have anticonvulsant and anxiolytic effects, which make it a potential candidate for the treatment of epilepsy and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea in lab experiments is its unique chemical structure, which makes it a potential candidate for various scientific research applications. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to determine its full potential in various scientific research applications.

Future Directions

There are several future directions for the study of N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea. One of the directions is to further investigate its potential as an anticonvulsant and anxiolytic agent. Another direction is to study its potential as a treatment for various types of cancer. Additionally, further studies are needed to fully understand its mechanism of action and to determine its full potential in various scientific research applications.
In conclusion, this compound is a compound with unique chemical properties that make it a potential candidate for various scientific research applications. It has shown potential in the field of cancer research, as well as in the treatment of epilepsy and anxiety disorders. However, further studies are needed to fully understand its mechanism of action and to determine its full potential in various scientific research applications.

Synthesis Methods

The synthesis of N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea involves the reaction of benzyl 3-ethyl-5-oxo-1,4-diazepine-4-carboxylate with ethyl isocyanate in the presence of a base. The product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea has been studied for its potential in various scientific research applications. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its potential as an anticonvulsant and anxiolytic agent.

properties

IUPAC Name

[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H24N4O3/c1-2-14-12-20(16(23)10-19-17(18)24)9-8-15(22)21(14)11-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H3,18,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXWAHHJBEYLJRZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CNC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H24N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.